Cas no 2411257-08-2 (1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole)

• Product Name: 1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole
• CAS No: 2411257-08-2
• MF: C₁₁H₁₁FN₂O₃S
• MW: 270.280044794083
• CID: 5378421
• PubChem ID: 154879987
• Update Time: 2025-05-26

1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 2411257-08-2
• 1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole
• Z3489903879
• 4-(1-ethyl-1H-imidazol-4-yl)phenyl sulfurofluoridate
• EN300-7553087

• Inchi： 1S/C11H11FN2O3S/c1-2-14-7-11(13-8-14)9-3-5-10(6-4-9)17-18(12,15)16/h3-8H,2H2,1H3
• InChI Key： YNUULYQRUNKXOQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)C1=CN(C=N1)CC)F

Computed Properties

• Exact Mass: 270.04744155g/mol
• Monoisotopic Mass: 270.04744155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole

Comprehensive Overview of 1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole (CAS No. 2411257-08-2)

1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole (CAS No. 2411257-08-2) is a specialized imidazole derivative with significant potential in pharmaceutical and material science applications. This compound features a unique molecular structure combining an ethyl-substituted imidazole core with a fluorosulfonyloxyphenyl moiety, making it a subject of growing interest in research communities. Its sulfonate ester functionality and fluorine substitution contribute to its reactivity and versatility in synthetic chemistry.

Recent advancements in heterocyclic chemistry have highlighted the importance of imidazole-based compounds like 1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole. Researchers are particularly intrigued by its potential as a building block for drug discovery, especially in targeting enzyme inhibition and receptor modulation. The compound's fluorosulfonyl group offers opportunities for click chemistry applications, aligning with current trends in bioconjugation and probe development for biological studies.

In material science, 2411257-08-2 has shown promise in the development of advanced polymers and functional materials. Its ability to participate in cross-linking reactions makes it valuable for creating high-performance coatings and adhesives. The fluorine atom in its structure enhances thermal stability and chemical resistance, properties highly sought after in electronic materials and specialty chemicals.

The synthesis of 1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound. Researchers emphasize the importance of storage conditions, recommending protection from moisture and light to maintain stability.

From a commercial perspective, the demand for specialty imidazole derivatives like 2411257-08-2 is increasing, driven by growth in pharmaceutical R&D and advanced material sectors. Suppliers are focusing on custom synthesis and scale-up processes to meet research needs while maintaining quality standards. The compound's patent landscape reveals active investigation in various applications, suggesting expanding future opportunities.

Environmental and green chemistry considerations are shaping research into 1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole. Scientists are exploring catalytic methods and solvent-free conditions for its production, aligning with sustainability goals. The compound's potential in biodegradable materials and eco-friendly formulations represents an exciting frontier for development.

For researchers working with 2411257-08-2, understanding its structure-activity relationships is crucial. Computational chemistry and molecular modeling studies provide insights into its electronic properties and intermolecular interactions. These approaches help predict behavior in complex systems and guide molecular design for specific applications.

The analytical characterization of 1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole presents unique challenges due to its polar nature and reactive groups. Advanced techniques like X-ray crystallography and thermal analysis contribute to a comprehensive understanding of its physicochemical properties. Such data is essential for formulation development and process optimization in industrial applications.

Looking forward, imidazole chemistry continues to evolve, with compounds like 2411257-08-2 at the forefront of innovation. Emerging applications in energy storage, catalysis, and bioimaging demonstrate the versatility of this chemical class. Collaborative research between academia and industry will likely uncover new uses for this functional molecule in coming years.